Cas no 1807118-29-1 (2,3-Bis(trifluoromethyl)-6-bromo(trifluoromethoxy)benzene)

• Product Name: 2,3-Bis(trifluoromethyl)-6-bromo(trifluoromethoxy)benzene
• CAS No: 1807118-29-1
• MF: C₉H₂BrF₉O
• MW: 377.001213550568
• CID: 4972505
• Update Time: 2025-10-30

2,3-Bis(trifluoromethyl)-6-bromo(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-6-bromo(trifluoromethoxy)benzene

• Inchi： 1S/C9H2BrF9O/c10-4-2-1-3(7(11,12)13)5(8(14,15)16)6(4)20-9(17,18)19/h1-2H
• InChI Key： PNOHICAJBIKIPC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(F)(F)F)=C(C(F)(F)F)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 334
• XLogP3: 5.6
• Topological Polar Surface Area: 9.2

Additional information on 2,3-Bis(trifluoromethyl)-6-bromo(trifluoromethoxy)benzene

Comprehensive Overview of 2,3-Bis(trifluoromethyl)-6-bromo(trifluoromethoxy)benzene (CAS No. 1807118-29-1)

2,3-Bis(trifluoromethyl)-6-bromo(trifluoromethoxy)benzene (CAS No. 1807118-29-1) is a highly specialized fluorinated aromatic compound that has garnered significant attention in advanced chemical research and industrial applications. Its unique molecular structure, featuring multiple trifluoromethyl and trifluoromethoxy groups, makes it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and high-performance materials. The presence of a bromo substituent further enhances its reactivity, enabling versatile functionalization in cross-coupling reactions.

In recent years, the demand for fluorinated compounds like 2,3-Bis(trifluoromethyl)-6-bromo(trifluoromethoxy)benzene has surged due to their exceptional stability, lipophilicity, and bioactivity. These properties are critical in drug discovery, where fluorine-containing molecules often exhibit improved metabolic stability and membrane permeability. Researchers are particularly interested in its potential applications in PET radiopharmaceuticals and proteolysis-targeting chimeras (PROTACs), two cutting-edge areas in medicinal chemistry.

The compound’s CAS No. 1807118-29-1 is frequently searched in academic and industrial databases, reflecting its relevance in organofluorine chemistry. Its synthesis typically involves electrophilic aromatic substitution and halogenation techniques, which are well-documented in peer-reviewed journals. Environmental and regulatory considerations are also key topics, as the persistence of fluorinated compounds in ecosystems has become a growing concern. Innovations in green chemistry aim to address these challenges by developing more sustainable production methods.

From a commercial perspective, 2,3-Bis(trifluoromethyl)-6-bromo(trifluoromethoxy)benzene is supplied by leading chemical manufacturers under stringent quality controls. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to ensure purity and consistency. The compound’s thermal stability and solubility profiles are also well-characterized, making it suitable for diverse experimental conditions.

Emerging trends in material science have further expanded the utility of this compound. Its incorporation into liquid crystals and organic semiconductors has shown promise in optoelectronic devices. Additionally, its role in catalysis and polymer modification is being explored, highlighting its multidisciplinary appeal. As the scientific community continues to investigate fluorine’s unique effects on molecular properties, compounds like CAS No. 1807118-29-1 will remain at the forefront of innovation.

For researchers and industry professionals, understanding the structure-activity relationships of 2,3-Bis(trifluoromethyl)-6-bromo(trifluoromethoxy)benzene is essential. Computational modeling and QSAR studies provide insights into its reactivity and potential applications. Collaborative efforts between academia and industry are expected to drive further advancements, ensuring this compound’s continued relevance in high-value chemical synthesis.